Cas no 139585-03-8 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-)

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)- structure
139585-03-8 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-
CAS No:139585-03-8
MF:C12H21N5O4S
MW:331.39124083519
CID:169370
PubChem ID:83922
Update Time:2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-
    • 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, ...
    • BOC-DL-2'-METHYLPHENYLALANINE
    • N'-AMINOOXYMETHYLCARBONYLHYDRAZINO-D-BIOTIN
    • N/'-AMINOOXYMETHYLCARBONYLHYDRAZINO-D-BIOTIN
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2-((aminooxy)acetyl)hydrazide, (3aS-(3aalpha,4beta,6aalpha))-
    • 139585-03-8
    • Aldehyde reactive probe
    • DTXSID60930511
    • O-(Biotinylcarbazoylmethyl)hydroxylamine
    • 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N'-(2-aminooxyacetyl)pentanehydrazide
    • PD070258
    • N-[2-(Aminooxy)-1-hydroxyethylidene]-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanehydrazonic acid
    • SCHEMBL829621
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2-((aminooxy)acetyl)hydrazide, (3aS,4S,6aR)-
    • Biotin-cmha
    • n-(aminooxyacetyl)-n'-(d-biotinoyl) hydrazine
    • Inchi: 1S/C12H21N5O4S/c13-21-5-10(19)17-16-9(18)4-2-1-3-8-11-7(6-22-8)14-12(20)15-11/h7-8,11H,1-6,13H2,(H,16,18)(H,17,19)(H2,14,15,20)/t7-,8-,11-/m0/s1
    • InChI Key: KYHUBFIOWQTECH-LAEOZQHASA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NNC(CON)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 331.13100
  • Monoisotopic Mass: 331.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: -1.3
  • Topological Polar Surface Area: 135

Experimental Properties

  • Color/Form: Light brown liquid
  • Density: 1.309
  • Boiling Point: 772.9°Cat760mmHg
  • Flash Point: 421.2°C
  • Refractive Index: 1.554
  • PSA: 159.88000
  • LogP: 0.88960
  • Solubility: Not determined
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd